3-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)propanamide

• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 3-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C21H27N3O2/c1-26-20-9-7-19(8-10-20)22-21(25)11-12-23-13-15-24(16-14-23)17-18-5-3-2-4-6-18/h2-10H,11-17H2,1H3,(H,22,25)
• InChI Key: DXCKNCVCYLIYBG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CCN2CCN(CC2)CC3=CC=CC=C3

Description

3-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)propanamide is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as BPP or BPP-1. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)propanamide is not fully understood. However, it has been suggested that it acts as a partial agonist at the dopamine D2 and serotonin 5-HT1A receptors. It also exhibits affinity for the sigma-1 receptor, which has been implicated in the modulation of neurotransmitter release and neuroprotection.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)propanamide can modulate dopaminergic and serotonergic neurotransmission, which may contribute to its therapeutic effects. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)propanamide is its high potency and selectivity for the dopamine D2 and serotonin 5-HT1A receptors. This makes it a useful tool for studying the role of these receptors in various physiological and pathological conditions. However, its limited solubility in aqueous solutions may pose challenges in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)propanamide. One area of interest is its potential use in the treatment of drug addiction, particularly for opioid and cocaine dependence. Another area of research is the development of more potent and selective derivatives of BPP for use in various therapeutic applications. Additionally, further studies are needed to fully elucidate the mechanism of action of BPP and its potential effects on other neurotransmitter systems.

Synthesis Methods

The synthesis of 3-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)propanamide involves the reaction of 4-methoxybenzoyl chloride with 4-benzylpiperazine in the presence of a base. The resulting product is then subjected to reductive amination using sodium cyanoborohydride to yield the final product.

Scientific Research Applications

3-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)propanamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antipsychotic, anxiolytic, and antidepressant effects in preclinical studies. Additionally, it has been investigated for its potential use in the treatment of drug addiction and neurodegenerative disorders.